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A technical guide for researchers, scientists, and drug development professionals on the

seminal discoveries that first challenged the inertness of krypton.

In the early 1960s, a paradigm shift occurred in the world of chemistry with the demonstration

that noble gases were not, in fact, completely inert. Following the groundbreaking synthesis of

the first xenon compound in 1962, the scientific community eagerly turned its attention to the

other members of Group 18. This technical guide delves into the early experimental

observations of krypton compounds, focusing on the first successful synthesis and

characterization of krypton difluoride (KrF₂), a discovery that further eroded the long-held

concept of noble gas inactivity.[1][2][3]

The First Synthesis: A Tale of Two Methods
The year 1963 marked the successful isolation of the first compound of krypton.[2] Initial

synthesis was achieved through two primary methods: the electric discharge method and the

photochemical method.

Electric Discharge Method
Pioneered by J. J. Turner and G. C. Pimentel at the University of California, Berkeley, the

electric discharge method involved passing an electrical discharge through a mixture of

krypton and fluorine gases at low temperatures.[1] This technique provided the necessary

energy to overcome the high ionization potential of krypton and induce a reaction with the

highly electronegative fluorine.
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Photochemical Synthesis
Concurrently, Lucia V. Streng reported the successful synthesis of krypton difluoride using a

photochemical approach.[4] This method utilized ultraviolet (UV) light to excite fluorine

molecules, leading to the formation of fluorine radicals which could then react with krypton.

A significant historical footnote to these discoveries is the initial, erroneous report by Grosse,

Kirshenbaum, and Streng, who believed they had synthesized krypton tetrafluoride (KrF₄).

Subsequent analysis revealed that the compound they had produced was, in fact, krypton
difluoride.

Experimental Protocols
The following sections provide detailed methodologies for the key early experiments in the

synthesis of krypton difluoride.

Electric Discharge Synthesis of KrF₂
Experimental Protocol:

A mixture of krypton and fluorine gas, typically in a 1:2 to 1:1 molar ratio, is introduced into a

reaction vessel cooled to cryogenic temperatures, often around -183 °C (90 K).[5] The vessel is

equipped with two electrodes. A high-voltage electrical discharge is then passed through the

gas mixture. The energy from the discharge excites the krypton and dissociates the fluorine

molecules into highly reactive fluorine atoms, which then combine with krypton to form

krypton difluoride. The KrF₂ product, a white crystalline solid, is then collected on the cold

surfaces of the reaction vessel.

Experimental Workflow for Electric Discharge Synthesis of KrF₂
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Caption: Workflow for the synthesis of KrF₂ via the electric discharge method.

Photochemical Synthesis of KrF₂
Experimental Protocol:

A mixture of krypton and fluorine gas is condensed at a very low temperature, typically around

-196 °C (77 K), inside a reaction vessel transparent to ultraviolet (UV) light (e.g., Pyrex, Vycor,

or quartz).[4][5] The solid mixture is then irradiated with UV light, often from a mercury arc

lamp. The ideal wavelengths for this process are in the range of 303–313 nm.[4] The UV

radiation dissociates the fluorine molecules into radicals, which then react with the solid

krypton to form KrF₂. The product is subsequently isolated by carefully warming the reaction

vessel to remove unreacted starting materials.

Experimental Workflow for Photochemical Synthesis of KrF₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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